Cas no 1807018-51-4 (Methyl 6-amino-2-methylpyridine-3-acetate)
Methyl 6-amino-2-methylpyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 6-amino-2-methylpyridine-3-acetate
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- Inchi: 1S/C9H12N2O2/c1-6-7(5-9(12)13-2)3-4-8(10)11-6/h3-4H,5H2,1-2H3,(H2,10,11)
- InChI Key: WMYQJCPUWVHHJY-UHFFFAOYSA-N
- SMILES: O(C)C(CC1=CC=C(N)N=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 0.7
- Topological Polar Surface Area: 65.2
Methyl 6-amino-2-methylpyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014670-250mg |
Methyl 6-amino-2-methylpyridine-3-acetate |
1807018-51-4 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029014670-1g |
Methyl 6-amino-2-methylpyridine-3-acetate |
1807018-51-4 | 95% | 1g |
$3,068.70 | 2022-03-31 |
Methyl 6-amino-2-methylpyridine-3-acetate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on Methyl 6-amino-2-methylpyridine-3-acetate
Methyl 6-amino-2-methylpyridine-3-acetate (CAS No. 1807018-51-4): An Overview of Its Structure, Properties, and Applications
Methyl 6-amino-2-methylpyridine-3-acetate (CAS No. 1807018-51-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.
The chemical structure of Methyl 6-amino-2-methylpyridine-3-acetate is composed of a pyridine ring with an amino group at the 6-position and a methyl group at the 2-position. The acetate ester is attached to the 3-position of the pyridine ring. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for further investigation.
In terms of physical properties, Methyl 6-amino-2-methylpyridine-3-acetate is a solid at room temperature with a melting point ranging from 95°C to 97°C. It is moderately soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. The compound also exhibits good stability under standard laboratory conditions, making it suitable for long-term storage and handling.
The biological activity of Methyl 6-amino-2-methylpyridine-3-acetate has been a focus of recent research. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 6-amino-2-methylpyridine-3-acetate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.
Furthermore, Methyl 6-amino-2-methylpyridine-3-acetate has been investigated for its potential as a lead compound in the development of new drugs for neurodegenerative diseases. Research conducted by a team at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that Methyl 6-amino-2-methylpyridine-3-acetate may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its biological activities, Methyl 6-amino-2-methylpyridine-3-acetate has been explored for its use in synthetic chemistry as a building block for more complex molecules. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of various derivatives with enhanced pharmacological properties. For example, researchers at the Institute of Organic Chemistry have successfully synthesized several analogs of Methyl 6-amino-2-methylpyridine-3-acetate with improved potency and selectivity against specific targets.
The safety profile of Methyl 6-amino-2-methylpyridine-3-acetate has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for further development as a safe and effective therapeutic agent.
In conclusion, Methyl 6-amino-2-methylpyridine-3-acetate (CAS No. 1807018-51-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable physical properties, and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.
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